Cas no 1021324-62-8 (tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate)

• Product Name: tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate
• CAS No: 1021324-62-8
• MF: C₂₃H₃₅N₃O₂S
• MW: 417.607904672623
• CID: 2110578
• Update Time: 2023-11-19

tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-(benzo[b]thiophen-4-yl)piperazin-1-yl)butylethylcarbamate
• CID 90888148
• Carbamic acid, N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]-N-ethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C23H35N3O2S/c1-5-25(22(27)28-23(2,3)4)13-7-6-12-24-14-16-26(17-15-24)20-9-8-10-21-19(20)11-18-29-21/h8-11,18H,5-7,12-17H2,1-4H3
• InChI Key： ACGXOEFWZHRXDK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2N1CCN(CCCCN(C(=O)OC(C)(C)C)CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 517
• Topological Polar Surface Area: 64.3

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 544.1±50.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines